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Abstract

Strontium diricinoleate, the strontium salt of ricinoleic acid, is a metallic soap with potential
applications in various industrial and pharmaceutical fields. This technical guide provides a
detailed overview of its chemical and physical properties, based on inferred data from its
constituent components, strontium and ricinoleic acid. This document also outlines a detailed
experimental protocol for its synthesis and presents logical and experimental workflows through
visual diagrams. The information herein is intended to serve as a foundational resource for
researchers and professionals engaged in the study and development of novel strontium-based
compounds.

Introduction

Strontium, an alkaline earth metal, and its various salts have garnered significant interest in
biomedical research, particularly for their potential role in bone health. Ricinoleic acid, a
naturally occurring hydroxylated fatty acid derived from castor oil, is known for its unique
chemical structure and diverse applications, including in cosmetics and pharmaceuticals. The
combination of these two moieties in strontium diricinoleate suggests a compound with
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unique physicochemical characteristics and potential biological activities. This guide aims to
consolidate the predicted chemical properties of strontium diricinoleate, providing a
theoretical framework for its further investigation.

Chemical and Physical Properties

Direct experimental data for strontium diricinoleate is not readily available in the public
domain. However, its properties can be reliably inferred from the well-characterized properties
of strontium and ricinoleic acid.

Deduced Properties of Strontium Diricinoleate

The following table summarizes the predicted properties of strontium diricinoleate.
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Property Deduced Value Remarks

Based on the reaction of one

strontium ion (Srz*) with two

Molecular Formula CseHeeO6ST o ) )
molecules of ricinoleic acid
(C18H3403).
] Calculated from the molecular
Molecular Weight 682.58 g/mol
formula.
) ) Typical appearance of metallic
Appearance White to off-white powder
soaps.[1]
Metallic soaps are generally
insoluble in water but show
solubility in organic solvents
- Insoluble in water. Soluble in like benzene.[2] Strontium
Solubility ) . .
nonpolar organic solvents. stearate is insoluble in alcohol
but soluble in aliphatic and
aromatic hydrocarbons,
forming a gel.[1]
Strontium stearate has a
melting point of 130-140 °C.[1]
] ] Expected to be a relatively The presence of the hydroxyl
Melting Point ) . ) ]
high-melting solid. group and the double bond in
the ricinoleate chain may
influence the melting point.
Stable under standard The thermal degradation of
Stabilit conditions. May be sensitive to  ricinoleates generally occurs at
abili
Y strong acids and oxidizing temperatures between 150 to
agents. 350 °C.

Properties of Constituent Components

To provide context for the deduced properties of strontium diricinoleate, the key properties of
strontium and ricinoleic acid are presented below.

Table 1: Properties of Strontium
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Property Value
Atomic Number 38
Atomic Weight 87.62 g/mol
Appearance Silvery-white yellowish metallic element
Oxidation State +2
Table 2: Properties of Ricinoleic Acid
Property Value Reference
Molecular Formula C1sH3403 [3]
Molecular Weight 298.46 g/mol [3]
Appearance C.olorles§ to. pale yellow ]
viscous liquid
Melting Point 55°C
Boiling Point 245 °C at 10 mmHg
Density 0.940 g/cm?3
Solubility Insoluble in water; soluble in

most organic solvents.

Experimental Protocols

The following section details a proposed methodology for the laboratory-scale synthesis of
strontium diricinoleate. This protocol is based on established methods for the preparation of

other metallic soaps, such as strontium stearate.[1]

Synthesis of Strontium Diricinoleate via Precipitation

This method involves the reaction of a soluble strontium salt with a soluble salt of ricinoleic

acid, leading to the precipitation of the insoluble strontium diricinoleate.
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Materials:

¢ Ricinoleic acid (99% purity)

 Strontium chloride hexahydrate (SrClz-6H20)

e Sodium hydroxide (NaOH)

e Ethanol

« Distilled water

o Magnetic stirrer with heating plate

» Beakers and flasks

e Buchner funnel and filter paper

e Drying oven

Procedure:

o Preparation of Sodium Ricinoleate Solution:
o Dissolve a specific molar amount of ricinoleic acid in ethanol in a beaker.

o In a separate beaker, prepare a stoichiometric equivalent aqueous solution of sodium
hydroxide.

o Slowly add the sodium hydroxide solution to the ricinoleic acid solution while stirring
continuously. The reaction forms a solution of sodium ricinoleate. Gentle heating may be
applied to ensure complete reaction.

e Preparation of Strontium Chloride Solution:

o In a separate beaker, dissolve a stoichiometric amount (0.5 molar equivalents relative to
ricinoleic acid) of strontium chloride hexahydrate in distilled water.

e Precipitation of Strontium Diricinoleate:
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o Slowly add the strontium chloride solution to the sodium ricinoleate solution with vigorous
stirring.

o A white precipitate of strontium diricinoleate will form immediately.

o Continue stirring the mixture for a predetermined period (e.g., 1-2 hours) to ensure
complete precipitation.

« |solation and Purification:
o Collect the precipitate by vacuum filtration using a Buchner funnel.

o Wash the collected solid several times with distilled water to remove any unreacted salts
and impurities.

o Further wash the product with ethanol to remove any unreacted ricinoleic acid.
e Drying:

o Dry the purified strontium diricinoleate in a drying oven at a controlled temperature (e.g.,
60-80 °C) until a constant weight is achieved.

Visualizations

The following diagrams, generated using the DOT language, illustrate key conceptual and
procedural aspects of strontium diricinoleate.
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Inferred Properties
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Caption: Logical relationship of strontium diricinoleate properties.
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Caption: Experimental workflow for the synthesis of strontium diricinoleate.
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Conclusion

This technical guide provides a foundational understanding of the chemical properties of
strontium diricinoleate, derived from the known characteristics of its constituent parts. The
outlined synthesis protocol offers a practical starting point for its laboratory preparation. It is
anticipated that this document will facilitate further research into this compound, potentially
unlocking its applications in materials science and drug development. Future experimental
validation of the properties presented herein is essential for a complete and accurate
characterization of strontium diricinoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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